![molecular formula C15H15NO3S B4441156 N-(6-propyl-1,3-benzodioxol-5-yl)-2-thiophenecarboxamide](/img/structure/B4441156.png)
N-(6-propyl-1,3-benzodioxol-5-yl)-2-thiophenecarboxamide
Overview
Description
N-(6-propyl-1,3-benzodioxol-5-yl)-2-thiophenecarboxamide, also known as PTZ-343, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in the field of neuroscience.
Mechanism of Action
The mechanism of action of N-(6-propyl-1,3-benzodioxol-5-yl)-2-thiophenecarboxamide involves binding to a specific site on the GABA-A receptor that is distinct from the site where the endogenous neurotransmitter GABA binds. This results in an increase in the affinity of the receptor for GABA, leading to enhanced inhibitory neurotransmission.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including increased GABAergic inhibition, decreased neuronal excitability, and reduced seizure activity in animal models. Additionally, this compound has been shown to improve cognitive function and reduce anxiety-like behavior in rodents.
Advantages and Limitations for Lab Experiments
One advantage of N-(6-propyl-1,3-benzodioxol-5-yl)-2-thiophenecarboxamide is that it is highly selective for the α4 and α6 subunits of the GABA-A receptor, which allows for more precise manipulation of neuronal circuits in the brain. However, one limitation of this compound is that it has poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on N-(6-propyl-1,3-benzodioxol-5-yl)-2-thiophenecarboxamide. One area of interest is the role of this compound in the regulation of synaptic plasticity, which is the ability of neurons to change their connectivity in response to experience. Another potential direction is the use of this compound as a tool for investigating the role of the cerebellum and hippocampus in learning and memory. Finally, there is potential for the development of this compound as a therapeutic agent for neurological disorders such as epilepsy and anxiety disorders.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential applications in the field of neuroscience. Its selective modulation of the GABA-A receptor makes it a valuable tool for investigating the role of specific neuronal circuits in the brain. While there are limitations to its use, continued research on this compound may lead to new insights into the mechanisms of neuronal function and the development of novel therapeutic agents for neurological disorders.
Scientific Research Applications
N-(6-propyl-1,3-benzodioxol-5-yl)-2-thiophenecarboxamide has been studied extensively for its potential as a modulator of the GABA-A receptor, which is a key player in the regulation of neuronal excitability in the brain. In particular, this compound has been shown to enhance the activity of GABA-A receptors containing the α4 and/or α6 subunits, which are primarily expressed in the cerebellum and hippocampus, respectively.
Properties
IUPAC Name |
N-(6-propyl-1,3-benzodioxol-5-yl)thiophene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3S/c1-2-4-10-7-12-13(19-9-18-12)8-11(10)16-15(17)14-5-3-6-20-14/h3,5-8H,2,4,9H2,1H3,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJIXLDJRPOYTGF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC2=C(C=C1NC(=O)C3=CC=CS3)OCO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.